Cas no 531504-06-0 (2,4(1H,3H)-Quinazolinedione, 1-(2-furanylmethyl)-3-(phenylmethyl)-)

531504-06-0 structure
Product name:2,4(1H,3H)-Quinazolinedione, 1-(2-furanylmethyl)-3-(phenylmethyl)-
2,4(1H,3H)-Quinazolinedione, 1-(2-furanylmethyl)-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Quinazolinedione, 1-(2-furanylmethyl)-3-(phenylmethyl)-
- 3-benzyl-1-(furan-2-ylmethyl)quinazoline-2,4-dione
- 3-Benzyl-1-(furan-2-ylmethyl)quinazoline-2,4(1H,3H)-dione
- 3-benzyl-1-[(furan-2-yl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
- DTXSID50788760
- 531504-06-0
- 3-Benzyl-1-[(furan-2-yl)methyl]quinazoline-2,4(1H,3H)-dione
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- Inchi: InChI=1S/C20H16N2O3/c23-19-17-10-4-5-11-18(17)21(14-16-9-6-12-25-16)20(24)22(19)13-15-7-2-1-3-8-15/h1-12H,13-14H2
- InChI Key: ZODRYMVFAVDCKN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1C2C(=CC=CC=2)C(=O)N(CC2C=CC=CC=2)C1=O
Computed Properties
- Exact Mass: 332.11618
- Monoisotopic Mass: 332.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 53.76
2,4(1H,3H)-Quinazolinedione, 1-(2-furanylmethyl)-3-(phenylmethyl)- Related Literature
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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Esteban E. Ureña-Benavides,Christopher L. Kitchens RSC Adv., 2012,2, 1096-1105
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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